Cas no 959699-21-9 (Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt)

Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt structure

959699-21-9 structure

Product Name:Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt

CAS No:959699-21-9

MF:C₁₆H₁₈NaO₆P

MW:360.274056911469

CID:3162382

Update Time:2024-10-25

Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt
- Pterostilbene phosphate disodium salt;
- DISODIUM SALT OF PTEROSTILBENE PHOSPHATE(P)
- Disodium Salt of Pterostilbene Phosphate
- Inchi： 1S/C16H17O6P.Na.H/c1-20-15-9-13(10-16(11-15)21-2)4-3-12-5-7-14(8-6-12)22-23(17,18)19;;/h3-11H,1-2H3,(H2,17,18,19);;/b4-3+;;
- InChI Key： GIENNEWWXCRRLM-CZEFNJPISA-N
- SMILES： C(/C1C=C(OC)C=C(OC)C=1)=C\C1C=CC(OP(O)(O)=O)=CC=1.[NaH]

Computed Properties

Exact Mass: 359.06600

Experimental Properties

PSA: 95.03000
LogP: 3.34570

Phenol, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-, 1-(dihydrogen phosphate), sodium salt Production Method

Production Method 1

1496543-32-8

959699-21-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol ; pH 8 - 10, rt; 1 h, rt

Reference

: Preparation of pterostilbene phosphate disodium salt

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Production Method 2

537-42-8

959699-21-9

Reaction Conditions

1.1 Reagents: Phosphoric tribromide Solvents: Dichloromethane ; rt
1.2 Reagents: Pyridine Solvents: Dichloromethane ; rt; 4 h, 25 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 25 °C → 80 °C; 10 h, 80 °C

Reference

: (E)-3,5-dimethoxydiphenylvinyl-4'-O-phosphate, its preparation process, medicine composition and application as hypolipemic agent, hypoglycemic agent and antifungal agent

, China, , ,

Production Method 3

537-42-8

959699-21-9

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Phosphoric acid ; 5 °C; 3 h, 5 °C → 80 °C; < 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 5, < 5 °C

Reference

: Method for preparing phosphoryl acrylate of stilbene or diphenylethane compound suitable for industrial production

, China, , ,

Production Method 4

537-42-8

959699-21-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ; rt; 20 min, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 6 h, 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; pH 1 - 2, 30 °C; 60 min, 30 °C
1.4 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt; pH 9 - 10, rt
1.5 Reagents: Water ; rt → 70 °C; 8 h, 70 °C

Reference